Cas no 1361690-39-2 (5-(2,3-Dichlorophenyl)-2-methoxypyridine-4-acetonitrile)

• Product Name: 5-(2,3-Dichlorophenyl)-2-methoxypyridine-4-acetonitrile
• CAS No: 1361690-39-2
• MF: C₁₄H₁₀Cl₂N₂O
• MW: 293.148001194
• CID: 4801243
• Update Time: 2025-05-21

5-(2,3-Dichlorophenyl)-2-methoxypyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(2,3-Dichlorophenyl)-2-methoxypyridine-4-acetonitrile

• Inchi： 1S/C14H10Cl2N2O/c1-19-13-7-9(5-6-17)11(8-18-13)10-3-2-4-12(15)14(10)16/h2-4,7-8H,5H2,1H3
• InChI Key： HIPDIAQIHRCTJG-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C=NC(=CC=1CC#N)OC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 344
• XLogP3: 3.7
• Topological Polar Surface Area: 45.9

Additional information on 5-(2,3-Dichlorophenyl)-2-methoxypyridine-4-acetonitrile

Introduction to 5-(2,3-Dichlorophenyl)-2-methoxypyridine-4-acetonitrile (CAS No. 1361690-39-2) and Its Emerging Applications in Chemical Biology

5-(2,3-Dichlorophenyl)-2-methoxypyridine-4-acetonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1361690-39-2, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, featuring a pyridine core substituted with a 2,3-dichlorophenyl group and a methoxy moiety at the 2-position, along with an acetonitrile group at the 4-position, exhibits a diverse range of potential applications in pharmaceutical research, agrochemical development, and material science.

The structural architecture of 5-(2,3-Dichlorophenyl)-2-methoxypyridine-4-acetonitrile makes it a valuable scaffold for designing novel bioactive molecules. The presence of electron-withdrawing and electron-donating groups in its structure allows for tunable interactions with biological targets, making it a promising candidate for drug discovery initiatives. Recent studies have highlighted its utility as an intermediate in the synthesis of kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer therapy.

In the realm of pharmaceutical research, 5-(2,3-Dichlorophenyl)-2-methoxypyridine-4-acetonitrile has been explored as a key building block in the development of small-molecule inhibitors. Its pyridine ring serves as a hinge-binding motif that can interact with ATP-binding pockets of protein kinases, thereby modulating their activity. For instance, derivatives of this compound have shown promise in preclinical studies as inhibitors of vascular endothelial growth factor receptors (VEGFR), which play a critical role in tumor angiogenesis. The dichlorophenyl substituent enhances binding affinity by forming hydrophobic interactions with the kinase hinge region, while the methoxy group contributes to optimal pharmacokinetic properties.

The acetonitrile group at the 4-position of 5-(2,3-Dichlorophenyl)-2-methoxypyridine-4-acetonitrile not only influences its solubility but also provides a site for further functionalization via nucleophilic substitution reactions. This feature allows chemists to modify the compound into more complex derivatives with tailored biological activities. Recent advances in medicinal chemistry have leveraged this reactivity to develop novel analogs with improved selectivity and reduced toxicity. Such modifications are crucial for translating lead compounds into viable drug candidates that can progress through clinical trials.

Beyond its pharmaceutical applications, 5-(2,3-Dichlorophenyl)-2-methoxypyridine-4-acetonitrile has found utility in agrochemical research. Its structural features make it a suitable precursor for synthesizing herbicides and fungicides that target specific enzymes involved in plant metabolism. The dichlorophenyl moiety disrupts essential biological pathways in weeds while minimizing harm to crops, demonstrating its potential as an environmentally friendly agricultural agent. Additionally, its stability under various environmental conditions enhances its suitability for field applications.

The synthesis of 5-(2,3-Dichlorophenyl)-2-methoxypyridine-4-acetonitrile involves multi-step organic transformations that highlight its synthetic versatility. Key synthetic routes include palladium-catalyzed cross-coupling reactions between halogenated pyridines and aryl halides, followed by nucleophilic substitution with methanol and cyanide sources. These methodologies align with modern green chemistry principles by employing catalytic processes that minimize waste and improve atom economy. The efficiency of these synthetic routes has enabled large-scale production of the compound for industrial applications.

Recent computational studies have further elucidated the mechanistic aspects of 5-(2,3-Dichlorophenyl)-2-methoxypyridine-4-acetonitrile interactions with biological targets. Molecular dynamics simulations have revealed how the compound binds to protein kinases with high affinity, providing insights into its binding mode and allosteric effects. These findings have guided rational drug design strategies aimed at optimizing potency and selectivity. Additionally, quantum mechanical calculations have been used to predict the electronic properties of the compound, which are critical for understanding its reactivity and interaction with biological systems.

The growing interest in 5-(2,3-Dichlorophenyl)-2-methoxypyridine-4-acetonitrile has spurred innovation in synthetic methodologies and application development. Researchers are exploring novel derivatives through combinatorial chemistry and high-throughput screening to identify compounds with enhanced biological activity. These efforts are supported by advancements in automation and artificial intelligence-driven drug discovery platforms, which accelerate the identification of promising candidates for further optimization.

In conclusion,5-(2,3-Dichlorophenyl)-2-methoxypyridine-4-acetonitrile (CAS No. 1361690-39-2) is a versatile organic compound with significant potential across multiple industries. Its unique structural features make it an invaluable tool in pharmaceutical research, agrochemical development, and material science. As our understanding of its properties continues to evolve through cutting-edge research and technological advancements,5-(2-Methoxy-pyridin-4-carbonitril) will undoubtedly play an increasingly important role in shaping future innovations.